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  4. 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate
9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate
Brand Name: Vulcanchem
CAS No.: 14527-61-8
VCID: VC0046212
InChI: InChI=1S/C28H36Cl2O6/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(31)10-11-25(17,4)27(19,30)21(29)14-26(20,28)5/h10-11,13,16,19-21H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,21-,25-,26-,27-,28-/m0/s1
SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)C)OC(=O)CC
Molecular Formula: C28H36Cl2O6
Molecular Weight: 539.49

9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate

CAS No.: 14527-61-8

Reference Standards

VCID: VC0046212

Molecular Formula: C28H36Cl2O6

Molecular Weight: 539.49

9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate - 14527-61-8

CAS No. 14527-61-8
Product Name 9,11β-Dichloro-17,21-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione Dipropionate
Molecular Formula C28H36Cl2O6
Molecular Weight 539.49
IUPAC Name [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9,11-dichloro-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
Standard InChI InChI=1S/C28H36Cl2O6/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(31)10-11-25(17,4)27(19,30)21(29)14-26(20,28)5/h10-11,13,16,19-21H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,21-,25-,26-,27-,28-/m0/s1
Standard InChIKey SZGZTKOCRREDQF-XYWKZLDCSA-N
SMILES CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)C)OC(=O)CC
Synonyms (8S,9R,10S,11S,13S,14S,16S,17R)-9,11-Dichloro-10,13,16-trimethyl-3-oxo-17-(2-(propionyloxy)acetyl)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl Propionate; 11-Chlorobeclomethasone 17,21-Dipropionate;
PubChem Compound 76958300
Last Modified Nov 11 2021
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